Cas no 7748-07-4 (Butane, 1-(1-propenyloxy)-)

Butane, 1-(1-propenyloxy)- structure
Butane, 1-(1-propenyloxy)- structure
Product Name:Butane, 1-(1-propenyloxy)-
CAS No:7748-07-4
MF:C7H14O
MW:114.185462474823
CID:536002
PubChem ID:53683911
Update Time:2025-04-19

Butane, 1-(1-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Butane, 1-(1-propenyloxy)-
    • DTXSID50705932
    • 1-[(Prop-1-en-1-yl)oxy]butane
    • 7748-07-4
    • propenyl n-butyl ether
    • SCHEMBL891970
    • Inchi: 1S/C7H14O/c1-3-5-7-8-6-4-2/h4,6H,3,5,7H2,1-2H3
    • InChI Key: PNKQANLVRCMVPD-UHFFFAOYSA-N
    • SMILES: O(C=CC)CCCC

Computed Properties

  • Exact Mass: 114.10452
  • Monoisotopic Mass: 114.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 57.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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